![molecular formula C11H8N8O2 B5604349 N-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine](/img/structure/B5604349.png)
N-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Research on heterocyclic compounds, including those containing benzotriazole and oxadiazole rings, is of significant interest due to their potential pharmacological activities and their roles in the development of new materials and chemical processes. Compounds such as "N-(1H-1,2,3-benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine" are studied for their unique structural and chemical properties.
Synthesis Analysis
The synthesis of benzotriazole derivatives often involves reactions with CH acids under mild conditions to yield α-amidoalkylation products (Katritzky, Pernak, Fan, & Sa̧czewski, 1991). Additionally, compounds with 1,2,5-oxadiazol-3-amine structures have been synthesized through reactions involving oxadiazole diamine and hexanedione, indicating versatile synthetic pathways for these types of molecules (Obruchnikova & Rakitin, 2023).
Molecular Structure Analysis
The structure of related compounds, such as those involving benzotriazole and imidazole rings, has been elucidated through crystallography, demonstrating planar configurations and specific conformational characteristics (Yıldırım et al., 2006).
Chemical Reactions and Properties
Benzotriazole derivatives are known for their ability to undergo smooth reactions with CH acids, resulting in various α-amidoalkylation products. This reactivity is valuable in synthetic chemistry for constructing complex molecules (Katritzky et al., 1991).
properties
IUPAC Name |
N-(benzotriazol-1-ylmethyl)-4-(1,2,4-oxadiazol-3-yl)-1,2,5-oxadiazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N8O2/c1-2-4-8-7(3-1)14-18-19(8)5-12-10-9(15-21-17-10)11-13-6-20-16-11/h1-4,6H,5H2,(H,12,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAUCCFHSIMMXTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=NN2CNC3=NON=C3C4=NOC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.